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Compound of Interest

4-chloro-N-(piperidin-3-
Compound Name:

yl)benzamide
CAS No.: 1830639-09-2

Cat. No.: B2377779

Get Quote

Part 1: Chemical Identity & CAS Resolution

In the domain of fragment-based drug discovery (FBDD), precise identification is critical. 4-
chloro-N-(piperidin-3-yl)benzamide acts as a versatile secondary amine scaffold, often
employed to introduce solubility and hydrogen-bonding vectors into lipophilic pharmacophores.

Core Identifiers

The compound exists primarily in two forms in commercial catalogs: the free base and the
hydrochloride salt. Researchers must distinguish between the racemic mixture and specific
enantiomers, as the 3-position of the piperidine ring is a chiral center.
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Attribute Detail

Chemical Name 4-Chloro-N-(piperidin-3-yl)benzamide
CAS Number (Free Base) 1343591-00-3

CAS Number (HCI Salt) 1830639-09-2

Molecular Formula C12H15CIN20

Molecular Weight 238.71 g/mol

SMILES CIC1=CC=CC(C(NC2CNCCC2)=0)=C1

Typically supplied as a racemate.[1]
Stereochemistry Enantiopure forms (R or S) require specific

custom synthesis or chiral resolution.

Critical Note on Nomenclature: The "N-(piperidin-3-yl)" designation confirms the amide bond is
formed between the benzoyl carbonyl and the exocyclic primary amine at the 3-position. The
piperidine ring nitrogen remains a free secondary amine, serving as a handle for further

derivatization (e.g., reductive amination or SNAr).

Part 2: Synthetic Pathway & Methodology|[2]
Retrosynthetic Logic

Direct coupling of 4-chlorobenzoic acid with 3-aminopiperidine is operationally risky due to the
presence of two nucleophilic nitrogen atoms. While the primary amine is generally more
nucleophilic, competitive acylation at the secondary ring nitrogen can produce inseparable
regioisomers.

The Validated Route: The industry-standard protocol utilizes 1-Boc-3-aminopiperidine. The tert-
butoxycarbonyl (Boc) group protects the ring nitrogen, forcing the amide coupling to occur

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/23644580
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2377779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

exclusively at the exocyclic amine. A subsequent acidolytic deprotection yields the target
scaffold.[2]

Reaction Workflow Visualization

4-Chlorobenzoic Acid

Deprotection: Intermediate: Target Product:
TFA/ DCM tert-butyl 3-(4-chlorobenzamido) = 4-Chloro-N-(piperidin-3-yl)
piperidine-1-carboxylate benzamide (TFA Salt)
T
// ——————————
1-Boc-3-aminopiperidine Rl
///

Coupling Agents:
HATU / DIPEA / DMF

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway preventing side-reactions at the piperidine ring
nitrogen.[2]

Detailed Experimental Protocol
Step 1: Amide Coupling

e Preparation: In a dry round-bottom flask, dissolve 4-chlorobenzoic acid (1.0 equiv) in
anhydrous DMF (0.2 M concentration).

e Activation: Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at room temperature for 15
minutes to activate the carboxylic acid.

e Addition: Add 1-Boc-3-aminopiperidine (1.1 equiv).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pdf.benchchem.com/3330/An_In_depth_Technical_Guide_to_the_Synthesis_of_4_Amino_3_cyclopropylbenzoic_Acid.pdf
https://www.benchchem.com/product/b2377779/docs?utm_src=pdf-body-img#technical-monograph-4-chloro-n-piperidin-3-yl-benzamide
https://pdf.benchchem.com/3330/An_In_depth_Technical_Guide_to_the_Synthesis_of_4_Amino_3_cyclopropylbenzoic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2377779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Reaction: Stir at room temperature for 4—-16 hours. Monitor by LC-MS for the disappearance
of the acid (m/z ~155 negative mode) and formation of the Boc-intermediate (m/z ~339
[M+H]+).

o Workup: Dilute with EtOAc, wash sequentially with 1N HCI, sat. NaHCOs, and brine. Dry
over Na2S0Oa4 and concentrate.

Step 2: Boc-Deprotection

Dissolution: Dissolve the crude intermediate in DCM (5 mL/mmol).

Acidolysis: Add Trifluoroacetic acid (TFA) (1:4 ratio v/v with DCM).

Reaction: Stir at room temperature for 1-2 hours. CO2 gas evolution will be observed.

Isolation: Concentrate in vacuo to remove excess TFA.

o For HCI Salt: Redissolve residue in minimal MeOH and add 4M HCI in dioxane, then
precipitate with ether.

o For Free Base: Neutralize with sat. NaHCOs/DCM extraction or use a SCX-2 solid-phase
extraction cartridge.

Part 3: Physicochemical Profile

Understanding the physical properties is essential for handling and storage. The free base is
moderately lipophilic but gains significant water solubility upon protonation of the piperidine
nitrogen.
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Property Value Context

Suitable for CNS penetration;

LogP (Predicted) 1.82 S
falls within Lipinski Rule of 5.
Polar surface area indicates
TPSA 41.13 A2 N
good membrane permeability.
The secondary amine is highly
pKa (Piperidine) ~9.5 basic; exists as a cation at
physiological pH.
H-Bond Donors 2 Amide NH and Piperidine NH.
Amide Carbonyl and Piperidine
H-Bond Acceptors 2 )
Nitrogen.
N High solubility in polar organic
Solubility DMSO, MeOH

solvents.

Part 4: Structural Analysis & Quality Control

To validate the identity of the synthesized compound, researchers should verify the following
spectral signatures.

1H NMR Diagnostics (DMSO-d6)

o Amide Proton: A distinct doublet or broad singlet around & 8.3—-8.5 ppm.

o Aromatic Region: Two doublets (AA'BB' system) between & 7.5-7.9 ppm corresponding to
the para-substituted chlorophenyl ring.

e Chiral Center (H-3): A multiplet at & 3.8—4.0 ppm representing the methine proton at the
piperidine 3-position.

e Ring Protons: Complex multiplets between & 1.4-3.2 ppm for the remaining piperidine CH2
groups.

Mass Spectrometry
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e ESI (+): Dominant peak at m/z 239.1 [M+H]*.

 Isotope Pattern: A characteristic 3:1 ratio of peaks at m/z 239 and 241 due to the 3>CI/3’Cl
isotopes.

Part 5: Applications in Drug Discovery

4-Chloro-N-(piperidin-3-yl)benzamide serves as a "privileged structure" in medicinal
chemistry. Its utility stems from its bifunctional nature:

o Fragment Linking: The free piperidine nitrogen acts as a nucleophile for connecting to other
scaffolds (e.g., via reductive amination to linkers or SNAr to heterocycles).

o GPCR Targeting: The 3-aminopiperidine motif mimics the spatial arrangement of
neurotransmitters, making this scaffold common in antagonists for receptors such as CCR2
or 5-HT.

» Kinase Inhibition: The benzamide moiety can form key hydrogen bonds with the hinge region
of kinases, while the piperidine ring extends into the solvent-exposed area to modulate
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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